Cas no 1334948-88-7 ((2S)-1-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine)

• Product Name: (2S)-1-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine
• CAS No: 1334948-88-7
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 5956463
• PubChem ID: 165688636
• Update Time: 2025-10-12

(2S)-1-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine
• EN300-1942172
• 1334948-88-7
• (2S)-1-[5-(trifluoromethyl)pyridin-2-yl]propan-2-amine

• Inchi： 1S/C9H11F3N2/c1-6(13)4-8-3-2-7(5-14-8)9(10,11)12/h2-3,5-6H,4,13H2,1H3/t6-/m0/s1
• InChI Key： QKHJCBQXWNNCDW-LURJTMIESA-N
• SMILES： FC(C1=CN=C(C=C1)C[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 204.08743285g/mol
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on (2S)-1-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine

Introduction to (2S)-1-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine and Its Significance in Modern Chemical Biology

(2S)-1-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine, with the CAS number 1334948-88-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in drug development and molecular recognition. The presence of a trifluoromethyl group and a pyridine ring in its structure imparts unique electronic and steric properties, making it a valuable candidate for various biochemical interactions.

The structural motif of (2S)-1-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine consists of a chiral center at the propan-2-amine moiety, which is crucial for its biological activity. The stereochemistry of this compound plays a pivotal role in determining its interaction with biological targets, such as enzymes and receptors. The incorporation of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the pyridine ring contributes to hydrogen bonding capabilities, further influencing its binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel pharmacological agents that leverage the unique properties of heterocyclic compounds. (2S)-1-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine exemplifies this trend, as it combines structural complexity with functional diversity. The compound has been explored in various preclinical studies for its potential therapeutic effects. For instance, its ability to modulate enzyme activity has been investigated in the context of inflammatory diseases and metabolic disorders.

One of the most compelling aspects of (2S)-1-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine is its role as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize derivatives with enhanced pharmacological profiles. The trifluoromethyl group, in particular, has been shown to improve binding affinity and reduce metabolic degradation, making it an attractive feature for drug design. Furthermore, the chiral center at the propan-2-amine moiety allows for the creation of enantiomerically pure compounds, which can exhibit improved efficacy and reduced side effects.

The synthesis of (2S)-1-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine involves multi-step organic transformations that highlight the sophistication of modern synthetic chemistry. The process typically begins with the preparation of key intermediates, such as 5-(trifluoromethyl)pyridine derivatives, followed by functional group transformations to introduce the propan-2-amine moiety with the correct stereochemistry. Advanced techniques like asymmetric catalysis have been employed to ensure high enantiomeric purity, which is essential for biological activity.

Recent advancements in computational chemistry have further enhanced the understanding of (2S)-1-5-(trifluoromethyl)pyridin-2-ylpropan-2-amines interactions with biological targets. Molecular modeling studies have provided insights into how this compound binds to enzymes and receptors at the atomic level. These insights have been instrumental in guiding medicinal chemists toward designing more effective derivatives. Additionally, computational methods have been used to predict potential side effects and metabolic pathways, thereby accelerating the drug development process.

The potential applications of (2S)-1-5-(trifluoromethyl)pyridin-2-ylopane are broad and span multiple therapeutic areas. In oncology, for example, this compound has shown promise as an inhibitor of specific kinases involved in cancer cell proliferation. Its ability to selectively target these kinases while minimizing off-target effects makes it an attractive candidate for further development. Similarly, in neurology, research suggests that derivatives of this compound may have neuroprotective properties, making them relevant for treating neurodegenerative diseases.

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